Cas no 2176843-70-0 (1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one)

1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one is a specialized organic compound featuring a thiazole and morpholine scaffold, coupled with a propenone functional group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry and pharmaceutical research. The presence of the thiazole ring enhances its potential as a building block for heterocyclic compounds, while the morpholine moiety contributes to solubility and stability in various reaction conditions. The α,β-unsaturated ketone group allows for further functionalization via Michael additions or cyclization reactions. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting specific pathways.

1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one structure

2176843-70-0 structure

Product Name:1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one

CAS No:2176843-70-0

MF:C₁₁H₁₄N₂O₂S

MW:238.306061267853

CID:5409267

Update Time:2025-06-08

1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one
- Inchi： 1S/C11H14N2O2S/c1-3-10(14)13-4-5-15-9(6-13)11-12-8(2)7-16-11/h3,7,9H,1,4-6H2,2H3
- InChI Key： QWULOBAUQDHGEL-UHFFFAOYSA-N
- SMILES： C(N1CCOC(C2=NC(C)=CS2)C1)(=O)C=C

Experimental Properties

Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 442.5±45.0 °C(Predicted)
pka: 2.76±0.10(Predicted)

1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6702312-0.05g	1-[2-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]prop-2-en-1-one	2176843-70-0	90%	0.05g	$246.0	2023-07-08

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Additional information on 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one

Research Brief on 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one (CAS: 2176843-70-0)

1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one (CAS: 2176843-70-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and morpholine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of key signaling pathways involved in cancer and inflammatory diseases. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have highlighted the role of 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one as a potent inhibitor of protein kinases, specifically targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. In vitro experiments using human cancer cell lines demonstrated that this compound effectively suppresses cell proliferation and induces apoptosis at nanomolar concentrations. Furthermore, structural-activity relationship (SAR) studies have elucidated the critical importance of the thiazole ring and the morpholine group in enhancing binding affinity and selectivity towards the target kinases.

In addition to its anticancer properties, preliminary research suggests that 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one may also exhibit anti-inflammatory effects by inhibiting the NF-κB signaling pathway. Animal models of chronic inflammation treated with this compound showed a significant reduction in pro-inflammatory cytokine levels and improved histological outcomes. These findings position the compound as a potential dual-action therapeutic agent for diseases where inflammation and oncogenesis intersect, such as colorectal cancer and rheumatoid arthritis.

The synthesis of 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one has been optimized to achieve high yields and purity, as reported in recent patent filings. Key steps include the condensation of 4-methyl-2-thiazolecarboxaldehyde with morpholine, followed by acylation with propenoyl chloride. Advanced spectroscopic techniques, including NMR and mass spectrometry, have confirmed the structural integrity of the compound, ensuring reproducibility for further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one as a viable drug candidate. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating the exploration of prodrug strategies or formulation enhancements. Additionally, comprehensive toxicology assessments are required to evaluate potential off-target effects and long-term safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the translation of this compound into clinical trials.

In conclusion, 1-[2-(4-Methyl-2-thiazolyl)-4-morpholinyl]-2-propen-1-one represents a promising scaffold for the development of next-generation kinase inhibitors with applications in oncology and inflammation. Continued research into its mechanism of action, structural optimization, and therapeutic potential will be critical in realizing its full clinical impact. This research brief underscores the importance of interdisciplinary collaboration in advancing novel chemical entities from bench to bedside.